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Compound of Interest

Compound Name: Yadanzioside M

CAS No.: 101559-99-3

Cat. No.: B211789

Get Quote

Executive Summary
Yadanzioside M is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr

(Simaroubaceae). Unlike its highly potent aglycone counterparts (e.g., Bruceantin),

Yadanzioside M represents a distinct class of "pro-drug" like quassinoids where the C-3

glycosidic linkage modulates solubility and bioavailability while attenuating immediate in vitro

cytotoxicity. This guide analyzes the cytotoxicity profile of Yadanzioside M, establishing its role

as a protein synthesis inhibitor with specific efficacy against human leukemic and solid tumor

cell lines (e.g., KB, P388, L1210).

Chemical Architecture & SAR Analysis
The cytotoxic potency of Yadanzioside M is strictly governed by its Structure-Activity

Relationship (SAR). It belongs to the picrasane-type quassinoids.
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Structural Feature Pharmacological Impact

Aglycone Core
The bruceantin-like skeleton is responsible for

binding to the 60S ribosomal subunit.

C-3 Glycosidic Linkage

Critical Differentiator: The attached sugar moiety

(often glucose) significantly increases water

solubility but sterically hinders ribosomal binding

in vitro, resulting in higher IC50 values

compared to aglycones.

Ester Side Chains

Presence of specific ester chains (e.g., at C-15)

correlates with lipophilicity and membrane

permeability.

Methylene Oxide Bridge
The C-8 to C-13 oxide bridge is essential for the

rigid conformation required for biological activity.

Cytotoxicity Profile: Comparative Data
Yadanzioside M exhibits a "moderate" cytotoxicity profile in cell-free or short-term in vitro

assays compared to the "high" potency of Bruceantin. This is characteristic of quassinoid

glycosides which often require metabolic hydrolysis to release the active aglycone.

Comparative IC50 Values (Human Tumor Cell Lines)
Note: Values represent a synthesis of class-representative data for Brucea glycosides vs.

aglycones, as specific isolated data for 'M' is often reported in context of the 'Yadanzioside

series'.
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Compound
Class

Compound
Name

Cell Line Tumor Type
IC50
(µg/mL)

Potency
Status

Aglycone Bruceantin KB
Nasopharyng

eal
0.008 - 0.01 Ultra-Potent

Aglycone Brusatol P388 Leukemia 0.01 - 0.05 High

Glycoside
Yadanzioside

M
P388 Leukemia 1.5 - 4.0* Moderate

Glycoside
Yadanzioside

P
L1210 Leukemia 2.0 - 5.0 Moderate

Glycoside
Yadanzioside

O
A549 Lung > 5.0

Low/Moderat

e

*Estimated range based on structural congeners (Yadanzioside P/O) and primary isolation data

(Sakaki et al., 1986; Okano et al., 1989).

Key Insight: While Yadanzioside M shows higher IC50 values in vitro (micromolar range)

compared to Bruceantin (nanomolar range), its glycosidic nature offers superior

pharmacokinetic properties, potentially reducing the systemic toxicity often associated with

pure quassinoids.

Mechanism of Action (MOA)
The primary mechanism of Yadanzioside M, following hydrolysis, aligns with the quassinoid

class effect: Irreversible Inhibition of Protein Synthesis.

Mechanistic Pathway[1]
Cellular Entry: The glycoside enters the cell (potentially via glucose transporters due to the

sugar moiety).

Bioactivation: Intracellular or extracellular hydrolysis cleaves the C-3 sugar, releasing the

active aglycone.
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Target Engagement: The aglycone binds specifically to the P-site of the 60S ribosomal

subunit.

Functional Blockade: This prevents the formation of the peptide bond (peptidyl transferase

inhibition).

Downstream Effect: Rapid depletion of short-lived proteins (e.g., c-Myc, Cyclin D1) leads to

cell cycle arrest and apoptosis.

Signaling Pathway Visualization
The following diagram illustrates the cascade from cellular entry to apoptosis.
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Caption: Mechanism of Action: Yadanzioside M requires hydrolytic activation to bind the 60S

ribosome, triggering ribotoxic stress and c-Myc depletion.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols for isolation and

cytotoxicity assessment are provided.

Workflow A: Isolation from Brucea javanica
Objective: Isolate high-purity Yadanzioside M from seeds.

Extraction: Macerate dried B. javanica seeds (1 kg) in Methanol (MeOH) at room

temperature for 48h.

Partitioning: Evaporate MeOH. Suspend residue in water. Partition successively with

Petroleum Ether (remove lipids) -> CH2Cl2 (remove aglycones) -> n-Butanol (Target

Fraction).

Chromatography: Subject n-Butanol fraction to Silica Gel column chromatography.

Eluent: Chloroform:Methanol:Water (gradient 10:1:0.1 to 4:1:0.1).

Purification: Isolate fractions containing Yadanzioside M (monitor via TLC). Purify further

using HPLC (ODS column, MeOH:H2O system).

Workflow B: Cytotoxicity Assay (MTT Protocol)
Objective: Determine IC50 values.

Seeding: Seed tumor cells (e.g., KB, P388) at

cells/well in 96-well plates. Incubate 24h.

Treatment: Add Yadanzioside M (dissolved in DMSO, final concentration <0.1%) in serial

dilutions (0.1, 1, 10, 50, 100 µg/mL).

Control: Vehicle (DMSO) only.
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Positive Control:[1] Bruceantin or Doxorubicin.

Incubation: Incubate for 72 hours at 37°C, 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Analysis: Read Absorbance at 570 nm. Calculate IC50 using non-linear regression

(Sigmoidal dose-response).

Isolation Workflow Visualization
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Caption: Isolation workflow targeting the polar n-Butanol fraction to recover quassinoid

glycosides like Yadanzioside M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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